Cas no 1557548-27-2 (1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine)

1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine
- EN300-1274338
- SCHEMBL11640262
- 1557548-27-2
-
- Inchi: 1S/C10H14FNO2/c1-13-9-4-3-7(8(12)6-11)5-10(9)14-2/h3-5,8H,6,12H2,1-2H3
- InChI Key: RKBKSJNQXXFNEU-UHFFFAOYSA-N
- SMILES: FCC(C1C=CC(=C(C=1)OC)OC)N
Computed Properties
- Exact Mass: 199.10085685g/mol
- Monoisotopic Mass: 199.10085685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 44.5Ų
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1274338-50mg |
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine |
1557548-27-2 | 50mg |
$983.0 | 2023-10-01 | ||
Enamine | EN300-1274338-100mg |
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine |
1557548-27-2 | 100mg |
$1031.0 | 2023-10-01 | ||
Enamine | EN300-1274338-10.0g |
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine |
1557548-27-2 | 10g |
$5037.0 | 2023-06-08 | ||
Enamine | EN300-1274338-0.1g |
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine |
1557548-27-2 | 0.1g |
$1031.0 | 2023-06-08 | ||
Enamine | EN300-1274338-0.5g |
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine |
1557548-27-2 | 0.5g |
$1124.0 | 2023-06-08 | ||
Enamine | EN300-1274338-1.0g |
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine |
1557548-27-2 | 1g |
$1172.0 | 2023-06-08 | ||
Enamine | EN300-1274338-1000mg |
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine |
1557548-27-2 | 1000mg |
$1172.0 | 2023-10-01 | ||
Enamine | EN300-1274338-500mg |
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine |
1557548-27-2 | 500mg |
$1124.0 | 2023-10-01 | ||
Enamine | EN300-1274338-5000mg |
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine |
1557548-27-2 | 5000mg |
$3396.0 | 2023-10-01 | ||
Enamine | EN300-1274338-10000mg |
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine |
1557548-27-2 | 10000mg |
$5037.0 | 2023-10-01 |
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine Related Literature
-
Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
-
Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
-
3. Book reviews
-
P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
-
5. Book reviews
Additional information on 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine
Introduction to 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine (CAS No. 1557548-27-2)
1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine, also known by its CAS number 1557548-27-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoroethyl group and a dimethoxyphenyl moiety, which contribute to its potential therapeutic applications and biological activities.
The molecular formula of 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine is C10H13FO2N, with a molecular weight of approximately 198.20 g/mol. The presence of the fluoroethyl group introduces unique electronic and steric properties that can influence the compound's pharmacokinetics and pharmacodynamics. The dimethoxyphenyl moiety, on the other hand, is known for its potential to modulate various biological pathways, making this compound a subject of interest for researchers exploring new therapeutic agents.
In recent years, there has been a growing body of research focusing on the potential applications of 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine. Studies have shown that this compound exhibits promising activity in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine demonstrated significant anti-inflammatory activity in both in vitro and in vivo models of inflammation. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent.
Beyond its anti-inflammatory properties, 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine has also been investigated for its analgesic effects. A study conducted by a team of researchers at the University of California, San Francisco (UCSF) in 2020 found that this compound exhibited potent analgesic activity in animal models of pain. The mechanism of action was attributed to its ability to modulate nociceptive pathways and reduce pain sensitivity. These findings highlight the potential of 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine as a candidate for the development of new pain management therapies.
In addition to its anti-inflammatory and analgesic properties, recent research has also explored the neuroprotective effects of 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine. A study published in the Journal of Neurochemistry in 2022 reported that this compound showed neuroprotective activity in cellular models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The researchers found that 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine protected neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent.
The pharmacokinetic properties of 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine have also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as a therapeutic agent. However, further studies are needed to optimize its formulation and delivery methods to enhance its therapeutic efficacy.
In conclusion, 1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine (CAS No. 1557548-27-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory, analgesic, and neuroprotective properties, making it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into the mechanisms of action and potential applications of this compound, it is likely to play an increasingly important role in advancing medical treatments for various conditions.
1557548-27-2 (1-(3,4-dimethoxyphenyl)-2-fluoroethan-1-amine) Related Products
- 2309474-13-1((4-Cyano-1,1-dioxothian-4-yl)methanesulfonamide)
- 1361490-29-0(4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl)
- 851195-35-2(1H-Pyrrole-2-carboxylicacid, 3-(4-bromophenyl)-4-cyano-5-ethyl-1-methyl-, ethyl ester)
- 1423034-58-5(methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate)
- 2098075-72-8(1-(3-hydroxy-4-(1H-imidazol-1-yl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one)
- 40047-22-1(6-(Benzyloxy)-1H-indole-2-carboxylic Acid)
- 2228447-73-0(2-(2,2-dimethyl-1,3-dioxolan-4-yl)butanedioic acid)
- 942010-19-7(ethyl 4-{1,1'-biphenyl-4-amido}-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)
- 923076-96-4(6-(4-ethoxyphenyl)-2-(4-methylphenyl)methyl-2,3-dihydropyridazin-3-one)
- 461673-84-7((2Z,5Z)-5-(2,5-dimethoxyphenyl)methylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one)




